2-Cyclopropyl-5-((2-fluorobenzyl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-cyclopropyl-5-[(2-fluorophenyl)methylsulfonyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C16H18FN3O2S/c17-15-4-2-1-3-13(15)11-23(21,22)19-7-8-20-14(10-19)9-16(18-20)12-5-6-12/h1-4,9,12H,5-8,10-11H2
• InChI Key: DZTVOSRKSBJWHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3CCN(CC3=C2)S(=O)(=O)CC4=CC=CC=C4F
• Molecular Formula: C16H18FN3O2S
• Molecular Weight: 335.4 g/mol

Description

The compound “2-Cyclopropyl-5-((2-fluorobenzyl)sulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine” is a complex organic molecule. It contains a pyrazolo[1,5-a]pyrazine core, which is a bicyclic structure composed of two nitrogen-containing rings. Attached to this core are a cyclopropyl group, a 2-fluorobenzyl group, and a sulfonyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazolo[1,5-a]pyrazine core. This could potentially be achieved through a series of condensation and cyclization reactions. The cyclopropyl, 2-fluorobenzyl, and sulfonyl groups would then be added in subsequent steps. These could involve reactions such as nucleophilic substitution or addition-elimination reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic core. The presence of the nitrogen atoms in the ring structure would likely result in a high degree of electron delocalization, which could have significant effects on the compound’s chemical properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the sulfonyl group could potentially be replaced by a nucleophile in a substitution reaction. The compound could also undergo reactions at the nitrogen atoms in the ring structure, or at the carbon atoms of the cyclopropyl and benzyl groups.

Scientific Research Applications

Platelet Aggregation Inhibition

• Prasugrel , a thienopyridine prodrug, contains a similar structure to the compound you mentioned. .

Benzylic Position Reactivity

• The benzylic position (adjacent to the benzene ring) is particularly reactive. . Understanding these reactions aids in drug design and optimization.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. These might include wearing protective clothing and eye protection, and ensuring good ventilation. The specific hazards associated with this compound would depend on its exact physical and chemical properties.

Future Directions

The potential applications of this compound would likely depend on its biological activity. If it shows promising activity in initial tests, it could be further developed and optimized for use as a pharmaceutical or agrochemical. This would involve extensive testing to determine its efficacy, selectivity, and safety profile.